Cas no 869342-69-8 (5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869342-69-8
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 6450839
• Update Time: 2025-08-03

5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-ethoxyphenyl)-pyrrolidin-1-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C18H22N4O2S/c1-3-24-14-8-6-13(7-9-14)15(21-10-4-5-11-21)16-17(23)22-18(25-16)19-12(2)20-22/h6-9,15,23H,3-5,10-11H2,1-2H3
• InChI Key： BOEIQXGDEBLHCJ-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(OCC)C=C3)N3CCCC3)=C(O)N12

Additional information on 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 869342-69-8)

The compound 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 869342-69-8) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of triazole and thiazole rings, coupled with an ethoxyphenyl substituent, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the context of anti-inflammatory and antimicrobial agents.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of triazole-thiazole hybrids?" This compound, with its triazolo-thiazole core, aligns perfectly with this query. Recent studies suggest that such hybrids exhibit remarkable bioactivity, including enzyme inhibition and receptor modulation. The presence of the pyrrolidinyl group further enhances its pharmacokinetic properties, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology.

From a synthetic chemistry perspective, the ethoxyphenyl moiety in 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol offers opportunities for structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to this group affect the compound's binding affinity and selectivity. This aligns with the growing trend of computational drug design, where molecular docking and QSAR modeling are frequently searched topics in AI-driven research platforms.

Another trending topic in the scientific community is the search for green chemistry approaches to synthesize complex heterocycles. The triazolo-thiazole framework of this compound poses challenges in traditional synthesis, prompting interest in catalyst-free or microwave-assisted methods. This resonates with the broader demand for sustainable pharmaceutical manufacturing, a key focus area for regulatory agencies and industry leaders.

In terms of drug-likeness, 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol exhibits favorable properties such as moderate lipophilicity and hydrogen bonding capacity. These characteristics are frequently queried in ADMET prediction tools, reflecting the compound's relevance in preclinical development. Its potential as a lead compound for central nervous system (CNS) disorders is particularly intriguing, given the rising global prevalence of neurological conditions.

The methyl group at the 2-position of the triazole ring is another structural feature worth highlighting. Recent publications indicate that such substitutions can significantly influence metabolic stability—a top concern in medicinal chemistry optimization. This aligns with frequently searched terms like "how to improve drug half-life" and "strategies to reduce hepatic clearance."

From an analytical chemistry standpoint, the characterization of CAS No. 869342-69-8 presents interesting challenges. The compound's chromatographic behavior and mass spectral fragmentation patterns are subjects of ongoing research, particularly in LC-MS method development—a technique dominating recent literature searches in analytical science.

In conclusion, 5-(4-ethoxyphenyl)(pyrrolidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a fascinating case study at the intersection of medicinal chemistry, drug design, and pharmaceutical analysis. Its structural complexity and potential bioactivities make it a compelling subject for future research, particularly in addressing current healthcare challenges through innovative small molecule therapeutics.